Cas no 1225053-54-2 (1-bromo-9,9-dimethyl-9H-fluorene)

• Product Name: 1-bromo-9,9-dimethyl-9H-fluorene
• CAS No: 1225053-54-2
• MF: C₁₅H₁₃Br
• MW: 273.167723417282
• CID: 2120601
• PubChem ID: 66797964
• Update Time: 2025-10-05

1-bromo-9,9-dimethyl-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-9,9-dimethyl-9H-fluorene
• DA-14145
• 1225053-54-2
• AT36594
• 1-bromo-9,9-dimethylfluorene
• 9H-Fluorene, 1-bromo-9,9-dimethyl-
• bromo-9,9-dimethyl-9H-fluorene
• SCHEMBL783072
• 9H-Fluorene,1-bromo-9,9-dimethyl-
• starbld0001382
• KMZUUSFWPQLMQE-UHFFFAOYSA-N

• Inchi： 1S/C15H13Br/c1-15(2)12-8-4-3-6-10(12)11-7-5-9-13(16)14(11)15/h3-9H,1-2H3
• InChI Key： KMZUUSFWPQLMQE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C3C=CC=CC=3C(C)(C)C=21

Computed Properties

• Exact Mass: 272.02006g/mol
• Monoisotopic Mass: 272.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.5E-4 g/L) (25 ºC),

Additional information on 1-bromo-9,9-dimethyl-9H-fluorene

Recent Advances in the Application of 1-Bromo-9,9-dimethyl-9H-fluorene (CAS: 1225053-54-2) in Chemical Biology and Pharmaceutical Research

The compound 1-bromo-9,9-dimethyl-9H-fluorene (CAS: 1225053-54-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. As a key building block in organic synthesis, this brominated fluorene derivative has been employed in the development of novel materials, bioactive molecules, and pharmaceutical intermediates. Recent studies have highlighted its potential in drug discovery, particularly in the synthesis of kinase inhibitors and fluorescent probes for biological imaging.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-bromo-9,9-dimethyl-9H-fluorene as a crucial intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized its bromo functionality for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold. The resulting compounds showed promising activity against B-cell malignancies, with several derivatives entering preclinical evaluation.

In materials science, researchers at MIT reported in Advanced Materials (2024) the application of this compound in the development of organic semiconductors. The dimethylfluorene core provides excellent thermal stability and charge transport properties, while the bromine atom serves as a handle for further functionalization. The team successfully incorporated derivatives of 1-bromo-9,9-dimethyl-9H-fluorene into polymer backbones, achieving record-high hole mobility in solution-processed organic field-effect transistors.

Recent synthetic methodology developments have expanded the utility of this compound. A Nature Communications (2023) paper described a novel photoredox-catalyzed arylation protocol using 1-bromo-9,9-dimethyl-9H-fluorene, enabling C-H functionalization under mild conditions. This breakthrough has significant implications for the streamlined synthesis of complex fluorene-based architectures, potentially reducing the synthetic steps required for pharmaceutical intermediates.

The compound's role in fluorescent probe development was highlighted in a 2024 Chemical Science publication. Researchers designed environment-sensitive fluorophores by conjugating 1-bromo-9,9-dimethyl-9H-fluorene with various electron donors. These probes demonstrated exceptional solvatochromism and were successfully applied to monitor protein conformational changes in real-time, offering new tools for studying biological processes at the molecular level.

From a safety and regulatory perspective, recent toxicological studies (Regulatory Toxicology and Pharmacology, 2023) have established preliminary safety profiles for 1-bromo-9,9-dimethyl-9H-fluorene and its common derivatives. While the compound shows low acute toxicity, proper handling procedures are recommended due to its potential skin and eye irritation properties. These findings support its continued use in research while informing appropriate safety protocols.

Looking forward, the unique combination of structural rigidity, synthetic versatility, and optoelectronic properties positions 1-bromo-9,9-dimethyl-9H-fluorene as a valuable tool in interdisciplinary research. Ongoing studies are exploring its applications in targeted drug delivery systems, where its hydrophobic character and functionalization potential may enable the development of novel nanocarriers. The compound's continued relevance in chemical biology and pharmaceutical research appears assured as these diverse applications mature.